Cas no 2228841-08-3 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile)

3-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propanenitrile is a heterocyclic organic compound featuring a fused triazolopyridine core with a propanenitrile substituent. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The triazolopyridine moiety enhances binding affinity in medicinal chemistry applications, while the nitrile group offers versatility for further functionalization. Its stability under various reaction conditions and compatibility with cross-coupling reactions make it advantageous for constructing complex molecular architectures. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules. High purity grades are available to ensure reproducibility in research and industrial applications.
3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile structure
2228841-08-3 structure
Product Name:3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile
CAS No:2228841-08-3
MF:C8H7N5
MW:173.174679994583
CID:6615743
PubChem ID:165688437
Update Time:2025-08-05

3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile
    • EN300-1729107
    • 2228841-08-3
    • 3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propanenitrile
    • Inchi: 1S/C8H7N5/c9-3-1-2-6-4-7-8(10-5-6)12-13-11-7/h4-5H,1-2H2,(H,10,11,12,13)
    • InChI Key: AODYMNRQHFUYLG-UHFFFAOYSA-N
    • SMILES: N1=CC(=CC2C1=NNN=2)CCC#N

Computed Properties

  • Exact Mass: 173.07014524g/mol
  • Monoisotopic Mass: 173.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 78.2Ų

3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile Pricemore >>

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Additional information on 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanenitrile

Introduction to 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile (CAS No. 2228841-08-3)

3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile (CAS No. 2228841-08-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile makes it an intriguing candidate for various pharmacological studies.

The chemical structure of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile consists of a triazole ring fused to a pyridine ring, with a propionitrile group attached to the pyridine moiety. This arrangement provides a scaffold that can interact with various biological targets, making it a valuable tool in the development of new drugs and therapies. Recent studies have highlighted the potential of this compound in areas such as cancer treatment, neurodegenerative diseases, and anti-inflammatory applications.

In the context of cancer research, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile has shown promising results in inhibiting the growth of cancer cells. Specifically, it has been found to target key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer. This inhibition led to a significant reduction in tumor growth and metastasis in preclinical models.

Beyond its anticancer properties, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile has also been investigated for its potential in treating neurodegenerative diseases. Research conducted at the University of California revealed that this compound could modulate the activity of microglia and astrocytes, key players in neuroinflammation. By reducing neuroinflammatory responses, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile may help alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile has been studied for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can downregulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This ability to modulate the inflammatory response makes it a potential candidate for developing new anti-inflammatory drugs.

The synthesis of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanenitrile is well-documented in the literature. One common approach involves the reaction of 6-chloro-[1,2,3]-triazolo[4,5-b]-pyridine with propionitrile in the presence of a suitable base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity products suitable for further pharmacological evaluation.

The physicochemical properties of 3-{3H-1,2,3]-triazolo[4,5-b]-pyridin--6-y}l}-propanenitrile have also been extensively characterized. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays.

In conclusion, 3-{3H-1,2,3]-triazolo[4,5-b]-pyridin-6-y}l}-propanenitrile (CAS No. 2228841-08-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in areas such as cancer treatment, neurodegenerative diseases, and anti-inflammatory therapies. Ongoing studies continue to explore its full potential and pave the way for its future clinical applications.

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